Cas no 2225169-71-9 (2-Fluoro-6-methoxypyridine-4-boronic acid)

• Product Name: 2-Fluoro-6-methoxypyridine-4-boronic acid
• CAS No: 2225169-71-9
• MF: C₆H₇BFNO₃
• MW: 170.93
• CID: 5144028
• PubChem ID: 72212944
• Update Time: 2025-10-29

2-Fluoro-6-methoxypyridine-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-methoxypyridine-4-boronic acid
• 2225169-71-9
• (2-FLUORO-6-METHOXYPYRIDIN-4-YL)BORONICACID
• AB71341
• E89182
• (2-FLUORO-6-METHOXYPYRIDIN-4-YL)BORONIC ACID

• Inchi： 1S/C6H7BFNO3/c1-12-6-3-4(7(10)11)2-5(8)9-6/h2-3,10-11H,1H3
• InChI Key： VVDFBEDGAGEHQD-UHFFFAOYSA-N
• SMILES： C1(F)=NC(OC)=CC(B(O)O)=C1

Computed Properties

• Exact Mass: 171.0503014g/mol
• Monoisotopic Mass: 171.0503014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.6Ų

Additional information on 2-Fluoro-6-methoxypyridine-4-boronic acid

Introduction to 2-Fluoro-6-Methoxypyridine-4-Boronic Acid (CAS No. 2225169-71-9)

2-Fluoro-6-methoxypyridine-4-boronic acid (CAS No. 2225169-71-9) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with substituents at the 2, 4, and 6 positions. The presence of a fluoro group at position 2, a methoxy group at position 6, and a boronic acid group at position 4 makes this molecule unique and versatile for various applications.

The boronic acid group in 2-fluoro-6-methoxypyridine-4-boronic acid is particularly valuable in cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is widely used in the construction of biaryl compounds, which are critical intermediates in drug discovery and material synthesis. The fluoro group introduces electronic effects that can modulate the reactivity of the molecule, while the methoxy group provides additional functionalization opportunities and enhances solubility properties.

Recent advancements in organometallic chemistry have further highlighted the potential of pyridine derivatives like 2-fluoro-6-methoxypyridine-4-boronic acid in creating complex molecular architectures. For instance, researchers have employed this compound as a building block for synthesizing advanced materials with tailored electronic properties. These materials are being explored for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic devices.

In medicinal chemistry, 2-fluoro-6-methoxypyridine-4-boronic acid serves as an intermediate for constructing bioactive molecules with potential therapeutic applications. Its ability to participate in multiple types of chemical transformations makes it a valuable tool for drug developers. For example, studies have shown that derivatives of this compound can exhibit inhibitory activity against certain enzymes involved in disease pathways.

The synthesis of 2-fluoro-6-methoxypyridine-4-boronic acid typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. The introduction of the boronic acid group often requires precise control over reaction conditions to ensure high yields and purity. Researchers have also explored alternative synthetic routes to improve efficiency and scalability.

From an environmental perspective, understanding the fate and behavior of pyridine derivatives like cas no 2225169-71-9 is crucial for assessing their potential impact on ecosystems. Studies have shown that these compounds can undergo various degradation pathways under different environmental conditions, which is essential information for their safe handling and disposal.

In conclusion, 2-fluoro-6-methoxypyridine-4-boronic acid (cas no 2225169) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.